Cas no 2052-01-9 (2-Bromoisobutyric Acid)

2-Bromoisobutyric Acid Properties

Names and Identifiers

• 2-Bromo-2-methylpropanoic acid
• 2-Bromo isobutyric acid
• ALPHA-BROMOISOBUTYRIC ACID
• A-BROMOISOBUTYRIC ACID
• 2-BROMO-2-METHYLPROPIONIC ACID
• 2-bromo-2-methyl-propanoicaci
• 2-bromo-2-methyl-Propanoicacid
• Isobromobutyric acid
• α-Bromoisobutyric acid
• 2-bromo-2-methylpropionyl bromide
• bromoisobutyric acid
• EINECS 218-139-2
• Propanoic acid,2-bromo-2-methyl
• 2-BROMOISOBUTYRIC ACID
• Propanoic acid, 2-bromo-2-methyl-
• Propionic acid, 2-bromo-2-methyl-
• alpha-Bromoisobutyric acid, purum, >=98.0% (GC)
• NSC-41213
• 2-bromo-2-methylproprionic acid
• NSC 41213
• UNII-821P2R6B0A
• B2P
• XXSPGBOGLXKMDU-UHFFFAOYSA-
• .alpha.-Bromo-.alpha.-methylpropionic acid
• 821P2R6B0A
• CCRIS 9046
• 3-(3-Hydroxyphenyl)benzoicacid
• AKOS015841143
• EN300-95625
• Q27269291
• Alpha-bromoisobutyricacid
• .ALPHA.-BROMOISOBUTYRIC ACID [MI]
• 2-bromo-2-methyl-propanoic acid
• SCHEMBL138469
• 2-Bromo-2-methylpropionic acid, 98%
• W-107612
• .alpha.-Bromoisobutyric acid
• bromo-isobutyric acid
• AS-13185
• MFCD00004168
• 2052-01-9
• 2-Bromo-iso-butyric acid
• DTXSID8062151
• NSC41213
• AM20090161
• 2-BROMO-2-METHYL-D3-PROPIONIC-3,3,3-D3 ACID
• 2-methyl-2-bromopropionic acid
• CS-W017850
• alpha-Bromo-alpha-methylpropionic acid
• BROMO-2-METHYLPROPIONIC ACID, 2-
• NS00026676
• InChI=1/C4H7BrO2/c1-4(2,5)3(6)7/h1-2H3,(H,6,7)
• B0605
• FT-0611570
• DB-020589
• 2-bromo-2-methyl-propionic acid
• STL268877
• G81226
• +Expand

• MDL： MFCD00004168
• InChIKey： XXSPGBOGLXKMDU-UHFFFAOYSA-N
• Inchi： 1S/C4H7BrO2/c1-4(2,5)3(6)7/h1-2H3,(H,6,7)
• SMILES： CC(C)(C(=O)O)Br
• BRN： 1745543

Computed Properties

• Exact Mass: 165.96300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.963
• Heavy Atom Count: 7
• Complexity: 87.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.24450
• PSA: 37.30000
• Merck: 1421
• Refractive Index: 1.4570 (estimate)
• Water Partition Coefficient: Soluble in alcohol and ether. Slightly soluble in water.
• Boiling Point: 198-200 °C(lit.)
• Melting Point: 43.0 to 46.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: solid
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Slightly soluble
• Sensitiveness: Sensitive to light
• Density: 1.43 g/cm3

2-Bromoisobutyric Acid Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD71523)
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：13

2-Bromoisobutyric Acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters